Cas no 2034502-01-5 (3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine)

• Product Name: 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine
• CAS No: 2034502-01-5
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5352142
• Update Time: 2025-06-13

3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• (3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)(2-methylthiazol-4-yl)methanone
• [3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine

• Inchi： 1S/C15H18N4O2S/c1-10-5-6-14(18-17-10)21-12-4-3-7-19(8-12)15(20)13-9-22-11(2)16-13/h5-6,9,12H,3-4,7-8H2,1-2H3
• InChI Key： YZONXJYWFYECMW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(N1CCCC(C1)OC1=CC=C(C)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 2
• Topological Polar Surface Area: 96.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine

Introduction to 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine (CAS No. 2034502-01-5)

3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034502-01-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a pyridazine core linked to a piperidine ring through an oxygen atom, which is further substituted with a methyl group and a thiazole derivative. The presence of these functional groups suggests that the compound may interact with biological targets in multiple ways, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies indicate that the thiazole moiety may play a crucial role in modulating enzyme activity, while the piperidine ring could contribute to binding affinity and selectivity. These insights are particularly relevant in the context of developing novel therapeutic agents targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine has been a focus of numerous research groups. The ability to modify specific functional groups while maintaining the core structure allows for the exploration of a wide range of biological activities. For instance, substituting the methyl group or altering the thiazole derivative could lead to compounds with enhanced potency or reduced toxicity.

One particularly intriguing aspect of this compound is its potential application in treating conditions associated with oxidative stress and inflammation. The pyridazine core is known to exhibit antioxidant properties, which could be beneficial in mitigating damage caused by reactive oxygen species. Additionally, the piperidine-pyridazine scaffold has shown promise in preclinical studies as a modulator of inflammatory pathways, making this compound a compelling candidate for further development.

The synthesis of 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. The optimization of these synthetic routes is critical for ensuring scalability and cost-effectiveness in future drug development efforts.

As research continues to uncover new therapeutic applications, the demand for high-quality synthetic methodologies increases. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for industrial-scale manufacturing. This is particularly important for compounds like 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine, which show promise as lead compounds for new drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural features could contribute to the development of novel formulations with enhanced efficacy and environmental compatibility. Such interdisciplinary approaches highlight the versatility of molecules like 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine.

In conclusion, 3-methyl-6-{1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yloxy}pyridazine (CAS No. 2034502-01-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery and development. With ongoing research focusing on optimizing synthetic routes and investigating biological activities, this compound is poised to play a crucial role in addressing various health challenges.